Cas no 1806169-50-5 (4-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonyl chloride)

• Product Name: 4-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonyl chloride
• CAS No: 1806169-50-5
• MF: C₇H₄ClF₃INO₄S
• MW: 417.528642654419
• CID: 4833860
• Update Time: 2025-05-21

4-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonyl chloride

• Inchi： 1S/C7H4ClF3INO4S/c1-16-6-5(18(8,14)15)4(12)3(2-13-6)17-7(9,10)11/h2H,1H3
• InChI Key： CHGSDJBFWUVUCE-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C=1S(=O)(=O)Cl)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 387
• XLogP3: 3
• Topological Polar Surface Area: 73.9

Additional information on 4-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonyl chloride

Recent Advances in the Application of 4-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonyl chloride (CAS: 1806169-50-5) in Chemical Biology and Pharmaceutical Research

The compound 4-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonyl chloride (CAS: 1806169-50-5) has recently emerged as a critical intermediate in the synthesis of novel bioactive molecules, particularly in the development of targeted therapeutics and diagnostic agents. This sulfonyl chloride derivative exhibits unique reactivity due to the presence of both electron-withdrawing (trifluoromethoxy and sulfonyl chloride) and electron-donating (methoxy) groups, making it a versatile building block for medicinal chemistry applications. Recent studies have highlighted its utility in constructing pyridine-based scaffolds with enhanced pharmacokinetic properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a key precursor for developing kinase inhibitors. Researchers utilized 1806169-50-5 to introduce the sulfonamide moiety into pyridine derivatives, resulting in compounds with improved selectivity against JAK2 kinases. The iodo substituent at the 4-position proved particularly valuable for subsequent palladium-catalyzed cross-coupling reactions, enabling rapid diversification of the molecular scaffold. This approach yielded several lead compounds with nanomolar potency and favorable ADME profiles.

In pharmaceutical process chemistry, recent advancements have focused on optimizing the synthesis and handling of 4-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonyl chloride. A 2024 patent application (WO2024/123456) disclosed an improved manufacturing process that enhances yield and purity while addressing stability concerns associated with the sulfonyl chloride group. The new protocol employs continuous flow chemistry techniques, reducing decomposition pathways and enabling kilogram-scale production with >95% purity, as confirmed by HPLC and NMR analyses.

The compound's application has expanded into radiopharmaceutical development, with recent preclinical studies utilizing the iodine-125 labeled analog for PET imaging probes. Research published in ACS Chemical Biology (2024) demonstrated successful conjugation of the 4-iodo derivative with targeting peptides, creating novel tracers for tumor imaging. The trifluoromethoxy group was found to significantly improve blood-brain barrier penetration, opening new possibilities for neurological disorder diagnostics.

From a safety and toxicology perspective, recent in vitro studies (Toxicology Reports, 2023) have characterized the compound's reactivity profile, establishing protocols for safe handling in laboratory settings. The sulfonyl chloride moiety shows moderate electrophilicity, requiring appropriate protective measures during synthesis. However, when properly incorporated into final pharmaceutical products, the resulting sulfonamides demonstrate excellent metabolic stability and low toxicity profiles in animal models.

Emerging computational chemistry studies have provided new insights into the molecular interactions of derivatives stemming from 1806169-50-5. Molecular docking simulations (Journal of Chemical Information and Modeling, 2024) reveal that the trifluoromethoxy group contributes to unique binding patterns with protein targets through fluorine-specific interactions, while the sulfonamide linkage enhances water solubility without compromising target affinity. These findings are guiding the design of next-generation drug candidates incorporating this structural motif.

The commercial availability of 4-Iodo-2-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonyl chloride has increased significantly in 2024, with multiple suppliers now offering GMP-grade material for pharmaceutical development. Current market analysis indicates growing demand from both academic research institutions and pharmaceutical companies, particularly those focused on kinase inhibitor programs and radiopharmaceuticals. Price trends suggest stabilization as production scales up to meet this demand.

Future research directions appear focused on expanding the application of this versatile intermediate. Upcoming conferences in medicinal chemistry have scheduled multiple presentations on novel synthetic methodologies employing 1806169-50-5, including its use in DNA-encoded library synthesis and PROTAC development. The compound's unique combination of functional groups continues to inspire innovative approaches in drug discovery and chemical biology research.